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Compound of Interest

Compound Name: Acid blue 260

Cat. No.: B1343615

CAS Number: 62168-86-9

This technical guide provides an in-depth overview of C.l. Acid Blue 260, an anthraquinone-
based acid dye. It is intended for researchers, scientists, and professionals in drug
development and related fields who require detailed technical information on this compound.
This document covers its chemical and physical properties, provides experimental protocols for
its synthesis and application, and outlines its safety profile.

Chemical and Physical Properties

C.l. Acid Blue 260 is a water-soluble anionic dye known for its vibrant blue color.[1][2] Its
chemical structure is based on an anthraquinone core, which imparts good light fastness.[3][4]
It is primarily used in the textile industry for dyeing protein fibers such as wool and silk, as well
as synthetic polyamides like nylon.[2][4][5]

Table 1: General and Physical Properties of C.l. Acid Blue 260
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Property Value Source(s)
CAS Number 62168-86-9 [3][4][5][6]
Molecular Formula C26H23CIN3NaOeS [31[41[6]
Molecular Weight 563.99 g/mol [31[41[6]
Appearance Blue to dark blue powder [31[6]
Amax 590 nm

Water Solubility Soluble [1]
Strength 160% [31[6]
Moisture <6% [3][6]
Insolubility <0.8% [3][6]
Fineness (60pum mesh residue) <5% [3][6]

Table 2: Fastness Properties of C.I. Acid Blue 260 on Wool Fabric (ISO Standards)

Fastness Test Fading Grade Staining Grade Source(s)
Light Fastness 6 - [4]
Soaping 2 2-3 [4]
Perspiration 4-5 4-5 [4]
Oxygen Bleaching - - [4]
Seawater - - [4]

Sodium Carbonate

. 5 - 3]
Resistance
Carbonization 4 - [3]
Chlorine Bleach 4-5 5 [3]

Experimental Protocols
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The following sections detail the methodologies for the synthesis and application of C.I. Acid
Blue 260.

Synthesis of Anthraquinone-Based Acid Dyes (General
Protocol)

While a specific, detailed synthesis protocol for C.I. Acid Blue 260 is not readily available in
the public domain, a general method for the synthesis of similar anthraquinone dyes involves
the condensation of bromaminic acid (1-amino-4-bromoanthraquinone-2-sulfonic acid) with an
appropriate amine. The following is a representative protocol based on established synthesis
routes for this class of dyes.

Materials:
e 1-amino-4-bromoanthraquinone-2-sulfonic acid (bromaminic acid)

» Appropriate aromatic amine (to be determined based on the exact structure of C.I. Acid
Blue 260)

o Copper (Il) sulfate (catalyst)

e Sodium acetate (acid scavenger)
o Water (solvent)

o Sodium chloride

e Hydrochloric acid

e Sodium hydroxide

Procedure:

o A mixture of bromaminic acid, the selected aromatic amine, and sodium acetate is
suspended in water.

» A catalytic amount of copper (1) sulfate is added to the suspension.
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e The reaction mixture is heated to reflux and maintained at this temperature for several hours
until the reaction is complete (completion can be monitored by thin-layer chromatography).

 After cooling, the reaction mixture is acidified with hydrochloric acid to precipitate the crude
dye.

» The precipitate is filtered, washed with a sodium chloride solution, and then with cold water.

e The crude product can be further purified by recrystallization from an appropriate solvent
system.

Synthesis Workflow

Copper Catalyst
Filtration & Washing —>

C.I. Acid Blue 260

Click to download full resolution via product page

Caption: General synthesis workflow for anthraquinone acid dyes.

Dyeing of Polyamide Fabric with C.l. Acid Blue 260

This protocol describes a standard procedure for dyeing polyamide (nylon) fabric with C.I. Acid
Blue 260.
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Materials:

C.l. Acid Blue 260

Polyamide fabric

Acetic acid (or other suitable acid for pH adjustment)

Leveling agent

Deionized water

Procedure:

Prepare a dyebath with a liquor ratio of 20:1 (20 parts water to 1 part fabric by weight).
e Add a leveling agent to the dyebath at a concentration of 1 g/L.

o Dissolve the required amount of C.I. Acid Blue 260 (e.g., 2% on weight of fabric) in a small
amount of hot water and add it to the dyebath.

o Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

e Immerse the polyamide fabric in the dyebath at room temperature.

» Raise the temperature of the dyebath to 90-100°C at a rate of 1-2°C per minute.

» Maintain the temperature for 30-60 minutes, ensuring the fabric is agitated for even dyeing.
e Cool the dyebath slowly.

e Remove the fabric, rinse thoroughly with cold water, and then with warm water.

e The dyed fabric is then dried.
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Polyamide Dyeing Workflow
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Caption: Experimental workflow for dyeing polyamide fabric.
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Safety and Toxicology

The safety profile of C.I. Acid Blue 260 indicates that it should be handled with care. It is
known to cause serious eye irritation and may cause drowsiness or dizziness. In case of
contact with eyes, rinse cautiously with water for several minutes. Standard personal protective
equipment, including safety glasses, gloves, and a lab coat, should be worn when handling this
compound. Ensure adequate ventilation to avoid inhalation of dust.

Quantitative toxicological data, such as LD50 values, are not readily available in the reviewed
literature. As with any chemical, it is advisable to consult the most recent Safety Data Sheet
(SDS) from the supplier before use.

Analytical Methods

The quality and concentration of C.l. Acid Blue 260 can be assessed using standard analytical
techniques.

» UV-Visible Spectroscopy: The concentration of the dye in solution can be determined by
measuring its absorbance at its maximum absorption wavelength (Amax) of 590 nm.

e High-Performance Liquid Chromatography (HPLC): HPLC with a suitable column (e.g., C18)
and a mobile phase gradient of water and acetonitrile with an acidic modifier can be used to
assess the purity of the dye and quantify its concentration. A photodiode array (PDA)
detector is typically used for detection.

Logical Relationships of Dye Properties

The properties and performance of C.l. Acid Blue 260 are interconnected. The following
diagram illustrates these relationships.
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Logical Relationships of Dye Properties

Anthraquinone Structure

determines\

Chemical/Physical Properties

Application Method

(Acid Dyeing)

Dyeing Performance

Click to download full resolution via product page

Caption: Interrelationship of C.I. Acid Blue 260 properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. researchgate.net [researchgate.net]

3. Anthraquinone dyes - Wikipedia [en.wikipedia.org]

4. textilestudycenter.com [textilestudycenter.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1343615?utm_src=pdf-body-img
https://www.benchchem.com/product/b1343615?utm_src=pdf-body
https://www.benchchem.com/product/b1343615?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/pdf/10.1021/acs.jchemed.1c00865
https://www.researchgate.net/publication/263242630_Synthesis_of_cationized_anthraquinone_dyes_and_their_dyeing_properties_for_meta-aramid_fiber
https://en.wikipedia.org/wiki/Anthraquinone_dyes
https://textilestudycenter.com/dyeing-of-nylon-yarn-with-acid-dye/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» 5. orientjchem.org [orientjchem.org]
e 6. britannica.com [britannica.com]

 To cite this document: BenchChem. [C.I. Acid Blue 260: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343615#c-i-acid-blue-260-cas-number-62168-86-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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